N-Benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide

• IUPAC Name: N-benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide
• InChI: InChI=1S/C20H17N5O/c21-9-12-25(15-16-5-2-1-3-6-16)20(26)17-7-4-8-18(13-17)24-19-14-22-10-11-23-19/h1-8,10-11,13-14H,12,15H2,(H,23,24)
• InChI Key: OWAIQXYLAGNLTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC#N)C(=O)C2=CC(=CC=C2)NC3=NC=CN=C3
• Molecular Formula: C20H17N5O
• Molecular Weight: 343.4 g/mol
• CAS No.: 1385418-86-9

Description

N-Benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as GSK-J4 and is a potent and selective inhibitor of the histone demethylase KDM6B.

Scientific Research Applications

Synthetic Chemistry and Molecular Design

One aspect of the research focuses on the synthesis and modification of benzamide derivatives, aiming to explore their chemical properties and potential applications. For instance, the study on the synthesis and biological activities of some fused pyran derivatives showcases the versatility of benzamide-based compounds in creating structurally diverse molecules with potential biological activities (Shehab & Ghoneim, 2016). Similarly, the design, synthesis, and evaluation of N-pyrazinylbenzamides as potential antimycobacterial agents highlight the strategic modification of the benzamide scaffold to target specific biological pathways (Zítko et al., 2018).

Antimycobacterial Activity

The quest for new antimycobacterial agents has led to the exploration of benzamide derivatives, as demonstrated by the evaluation of N-benzylpyrazine-2-carboxamide derivatives for their activity against Mycobacterium tuberculosis. These compounds have shown promising results, indicating the potential of benzamide modifications in developing new antimicrobial agents (Servusová-Vaňásková et al., 2015).

Antioxidant Properties

Another significant area of research involves evaluating the antioxidant properties of benzamide derivatives. The study on the synthesis and antioxidant evaluation of some new 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles, for example, identifies compounds with excellent antioxidant activity, highlighting the potential therapeutic applications of these molecules in combating oxidative stress-related diseases (Bondock, Adel, & Etman, 2016).

Antiviral Activity

Benzamide derivatives have also been investigated for their antiviral activities, particularly against avian influenza viruses. The development of benzamide-based 5-aminopyrazoles and their efficacy against the H5N1 strain signifies the role of these compounds in addressing viral infections (Hebishy, Salama, & Elgemeie, 2020).